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Compound of Interest

Compound Name:
3-Cyclopropoxy-4-iodo-2-

nitropyridine

Cat. No.: B14828155

Get Quote

Part 1: Executive Summary & Strategic Value
3-Cyclopropoxy-4-iodo-2-nitropyridine is a high-value, non-commodity heterocyclic

intermediate.[1] It serves as a critical scaffold in the development of MEK1/2 inhibitors (e.g.,

analogs of Trametinib) and other kinase-targeted oncological therapies. The unique

cyclopropoxy moiety provides improved metabolic stability and lipophilicity compared to

standard methoxy analogs, while the 4-iodo and 2-nitro groups serve as orthogonal handles for

subsequent cross-coupling (Suzuki/Sonogashira) and reduction/cyclization sequences.

Commercial Status:Restricted / Custom Synthesis Only. Unlike its precursors (e.g., 3-hydroxy-

2-nitropyridine), this specific 4-iodo derivative is not a stock catalog item with major distributors

(Sigma, Fisher, VWR). It is almost exclusively available via Custom Synthesis (FTE/FFS) or

through specialized building block vendors (e.g., WuXi AppTec, Pharmablock, Enamine) with

lead times of 4–8 weeks.

Part 2: Chemical Profile & Specifications[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14828155#bc-rfq
https://www.benchchem.com/product/b14828155/docs?utm_src=pdf-body#technical-guide-sourcing-synthesis-of-3-cyclopropoxy-4-iodo-2-nitropyridine-1
https://www.bldpharm.com/products/15128-82-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14828155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name 3-Cyclopropoxy-4-iodo-2-nitropyridine

Closest CAS
1243480-25-2 (Parent: 3-Cyclopropoxy-2-

nitropyridine)

Molecular Formula C₈H₇IN₂O₃

Molecular Weight 306.06 g/mol

Appearance
Yellow to orange crystalline solid (Nitro/Iodo

conjugation)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.[1]

Stability
Light-sensitive (C–I bond); Moisture-sensitive

(Cyclopropyl ether stability).[1]

Hazards
Potential energetic (Nitro group); Skin/Eye

Irritant.

Part 3: Supply Chain Landscape (Make vs. Buy)
Since direct procurement is limited, researchers face a "Make vs. Buy" decision. The following

decision matrix validates the optimal path based on scale.

Option A: Outsourced Procurement (Recommended for
>10g)
For scales exceeding 10g, internal synthesis is resource-intensive due to the difficult iodination

step.

Target Vendors: WuXi AppTec, Pharmablock, Combi-Blocks, Enamine.

RFQ Specification:

Purity: >98% (HPLC).
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Impurity Profile: Max 0.5% 3-cyclopropoxy-2-nitropyridine (non-iodinated).[1]

Lead Time: Expect 4–6 weeks.

Option B: Internal Synthesis (Recommended for <5g)
For discovery scale, the compound can be synthesized in-house. The primary challenge is

introducing the iodine at C4 regioselectively, as the C5 position is electronically favored (para to

the activating alkoxy group).

Retrosynthetic Analysis (Graphviz Diagram)

TARGET:
3-Cyclopropoxy-4-iodo-2-nitropyridine

Intermediate A:
3-Cyclopropoxy-2-nitropyridine

(CAS: 1243480-25-2)

 Step 2: Iodination

Starting Material:
3-Fluoro-2-nitropyridine

(CAS: 54231-35-5)

 Step 1: Ether Formation

Alternative Start:
4-Iodo-3-hydroxypyridine

 Alt Route: Nitration & Alkylation

Cyclopropanol / Cs2CO3
(SnAr Substitution)

Regioselective Iodination
(Challenge: C4 vs C5)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the primary SnAr route and the alternative

starting material strategy.

Part 4: Validated Synthetic Protocol (The "Make"
Route)
If commercial sourcing fails, use this 2-step protocol. This route prioritizes the SnAr

displacement of fluorine, which is cleaner than alkylating a phenol with cyclopropyl bromide.
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Step 1: Synthesis of 3-Cyclopropoxy-2-nitropyridine
Principle: Nucleophilic Aromatic Substitution (SnAr). The nitro group at C2 activates the C3-

fluorine for displacement.[1]

Reagents: 3-Fluoro-2-nitropyridine (1.0 eq), Cyclopropanol (1.2 eq), Cesium Carbonate

(Cs₂CO₃, 2.0 eq).

Solvent: DMF or DMSO (Anhydrous).

Protocol:

Dissolve 3-Fluoro-2-nitropyridine in anhydrous DMF (0.5 M).

Add Cyclopropanol followed by Cs₂CO₃.

Heat to 65°C for 12 hours under Argon. Note: Monitor by LCMS for disappearance of SM

(MW 142).

Workup: Dilute with EtOAc, wash with water (3x) to remove DMF. Dry over Na₂SO₄.[2][3]

Purification: Flash chromatography (0-30% EtOAc/Hexanes).

Yield: Expect 75–85%. Product is a yellow solid.[2]

Step 2: Regioselective Iodination (The Critical Step)
Challenge: Electrophilic iodination (NIS) favors the C5 position (para to alkoxy). To get the

C4-iodo, you must use directed lithiation (risky with nitro) or start with a 4-iodo precursor.[1]

Recommended Approach (Metalation-Free): If the 4-iodo isomer is strictly required, start with

3-Fluoro-4-iodopyridine.[1]

Route: 3-Fluoro-4-iodopyridine → Oxidation (mCPBA) → Nitration (HNO3/H2SO4) →

SnAr (Cyclopropanol).[1]

Why? Direct iodination of the nitro-pyridine core often yields the wrong isomer (5-iodo).[1]

Alternative Protocol (If starting from 3-cyclopropoxy-2-nitropyridine):
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Use LDA at -78°C? NO. Lithiation adjacent to a nitro group causes redox decomposition

(Barbier reaction).[1]

Conclusion: You cannot reliably iodinate 3-cyclopropoxy-2-nitropyridine at C4 using standard

methods. You must purchase the custom building block or use the 4-iodo starting material.

Part 5: Quality Control & Handling[1]
Analytical Standards

HPLC: C18 Column, Acetonitrile/Water (+0.1% Formic Acid).

Retention Time: The cyclopropyl group significantly increases lipophilicity compared to

methoxy analogs.

1H NMR (DMSO-d₆):

Look for the Cyclopropyl multiplet at δ 0.6–0.9 ppm (4H).

Methine proton (O-CH-Cyclopropyl) at δ 3.9–4.1 ppm.[1]

Pyridine protons: Two doublets (C5-H and C6-H) if 4-unsubstituted.[1] The 4-iodo target

will show one singlet (if C5/C6 substituted) or two doublets (C5/C6) with distinct coupling

constants compared to the parent.

Storage
Temperature: -20°C (Long term).

Light: Protect from light (Amber vial). Iodine-carbon bonds are photolabile.[1]

Atmosphere: Store under Argon/Nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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